molecular formula C12H12N2O B14511208 6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one CAS No. 62664-30-6

6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one

Cat. No.: B14511208
CAS No.: 62664-30-6
M. Wt: 200.24 g/mol
InChI Key: BQBNHHNPKDCICB-UHFFFAOYSA-N
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Description

6-(2-Phenylethenyl)-1,5-diazabicyclo[310]hexan-2-one is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one typically involves a multi-step process. One common method is the (3 + 2) annulation of cyclopropenes with aminocyclopropanes . This reaction is often catalyzed by an organic or iridium photoredox catalyst under blue LED irradiation, yielding good results for a broad range of cyclopropene and cyclopropylaniline derivatives .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one can undergo various chemical reactions, including:

    Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

    Reduction: This involves the addition of hydrogen or the removal of oxygen.

    Substitution: This involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The conditions for these reactions can vary, but they often involve controlled temperatures and specific solvents to facilitate the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or an aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one has several applications in scientific research:

    Chemistry: It serves as a building block for synthesizing more complex molecules.

    Biology: It can be used in the study of enzyme interactions and metabolic pathways.

    Industry: It may be used in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

What sets 6-(2-Phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one apart from similar compounds is its unique bicyclic structure, which imparts distinct chemical and physical properties. This uniqueness makes it a valuable compound for various scientific and industrial applications.

Properties

CAS No.

62664-30-6

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

6-(2-phenylethenyl)-1,5-diazabicyclo[3.1.0]hexan-2-one

InChI

InChI=1S/C12H12N2O/c15-12-8-9-13-11(14(12)13)7-6-10-4-2-1-3-5-10/h1-7,11H,8-9H2

InChI Key

BQBNHHNPKDCICB-UHFFFAOYSA-N

Canonical SMILES

C1CN2C(N2C1=O)C=CC3=CC=CC=C3

Origin of Product

United States

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